Cas no 1790603-71-2 (Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester)

• Product Name: Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester
• CAS No: 1790603-71-2
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• MDL: MFCD29047297
• CID: 5220670
• PubChem ID: 89932472
• Update Time: 2025-06-26

Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester

• MDL： MFCD29047297
• Inchi： 1S/C9H18N2O4/c1-9(2,3)15-8(13)11-6-5-10-7(12)14-4/h5-6H2,1-4H3,(H,10,12)(H,11,13)
• InChI Key： LMQXHHVELJHLJS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NCCNC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester

Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester (CAS No. 1790603-71-2): A Comprehensive Overview

Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester, identified by its CAS number 1790603-71-2, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of carbamates, which are widely recognized for their versatile roles in medicinal chemistry and drug development. The unique structural features of this molecule, including its N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl] moiety and the presence of a methyl ester group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> carbamate functional group in this compound is particularly noteworthy due to its ability to participate in diverse chemical reactions, such as nucleophilic substitution and condensation reactions. These properties have made it a cornerstone in the development of novel pharmaceutical agents. In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological tools. For instance, carbamates have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction and protein degradation. Inhibiting these enzymes has been a major strategy in drug design for conditions like inflammation and neurodegenerative disorders. The structural motif present in this compound allows for selective binding to specific protease active sites, making it a promising candidate for further development.

In addition to its protease inhibition capabilities, this compound has also been investigated for its potential antimicrobial properties. Emerging research suggests that carbamate derivatives can disrupt bacterial cell wall synthesis and membrane integrity. This mechanism of action makes them attractive candidates for developing new antibiotics to combat resistant bacterial strains. The< strong>N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl] part of the molecule is particularly important for modulating these interactions with microbial targets.

The synthesis of Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the preparation of a protected amino acid derivative followed by the introduction of the carbamate group. The use of protecting groups ensures regioselectivity and prevents unwanted side reactions during synthesis. This meticulous approach underscores the importance of< strong> CAS No. 1790603-71-2 in ensuring the purity and consistency of the final product.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing its therapeutic efficacy and safety. Studies have shown that carbamate-based drugs can exhibit varying levels of bioavailability depending on their structural modifications. The presence of the methyl ester group in< strong> Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester may influence its solubility and metabolic stability, factors that are essential for determining its clinical applicability.

In conclusion, Carbamic acid, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester (CAS No. 1790603-71-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for carbamate derivatives,< strong>CAS No. 1790603-71-2 will undoubtedly play a pivotal role in shaping the future of drug discovery and development.